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Compound of Interest

Compound Name: 5-Nitrobenzo[d]oxazol-2-amine

Cat. No.: B458975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and available literature on 5-Nitrobenzoxazole-2-amine (CAS 64037-16-7), a heterocyclic

compound with potential applications in medicinal chemistry. This document summarizes key

data and outlines the current understanding of its biological significance.

Core Chemical Properties
5-Nitrobenzoxazole-2-amine, also known as 5-Nitro-1,3-benzoxazol-2-amine, is a small

molecule belonging to the benzoxazole class of compounds. The presence of a nitro group and

an amine substituent on the benzoxazole core suggests its potential as a versatile building

block in the synthesis of more complex molecules and as a candidate for biological screening.

Table 1: Physicochemical Properties of 5-Nitrobenzoxazole-2-amine
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Property Value Source

CAS Number 64037-16-7 -

Chemical Name 5-Nitrobenzoxazole-2-amine [1]

Synonyms
5-Nitro-1,3-benzoxazol-2-

amine
[1]

Molecular Formula C₇H₅N₃O₃ -

Molecular Weight 179.13 g/mol -

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 5-Nitrobenzoxazole-2-

amine is not readily available in the reviewed literature, the general synthesis of benzoxazole

derivatives is well-documented. These methods often involve the condensation of an ortho-

aminophenol with a variety of reagents.

A plausible synthetic route for 5-Nitrobenzoxazole-2-amine could involve the cyclization of 2-

amino-4-nitrophenol with cyanogen bromide or a similar reagent. Further research is required

to delineate the optimal reaction conditions, including solvent, temperature, and catalysts.

Characterization of 5-Nitrobenzoxazole-2-amine would typically involve a suite of spectroscopic

techniques to confirm its structure and purity.

Table 2: Spectroscopic Data for 5-Nitrobenzoxazole-2-amine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52400612.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52400612.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b458975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Data

¹H NMR

A ¹H NMR spectrum is available, which would

provide information on the chemical

environment of the protons in the molecule.

¹³C NMR
Data not available. This would be essential for

confirming the carbon framework.

Infrared (IR) Spectroscopy

Data not available. IR spectroscopy would help

identify characteristic functional groups such as

the nitro (NO₂) and amine (NH₂) groups.

Mass Spectrometry (MS)

Data not available. Mass spectrometry would

confirm the molecular weight and provide

fragmentation patterns useful for structural

elucidation.

Biological Activity and Mechanism of Action
The biological activity of 5-Nitrobenzoxazole-2-amine has not been extensively studied.

However, the broader class of benzoxazole derivatives has been shown to possess a wide

range of pharmacological properties, including antimicrobial, anthelmintic, and anticancer

activities.

Anthelmintic Activity
Research on 5-nitro-1,3-benzoxazole derivatives has indicated potential anthelmintic

properties. The proposed mechanism of action for these compounds involves the inhibition of

β-tubulin, a critical protein in the cytoskeleton of parasites. By disrupting tubulin polymerization,

these compounds can interfere with essential cellular processes in helminths, leading to their

paralysis and death.

Diagram 1: Proposed Mechanism of Anthelmintic Activity
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Click to download full resolution via product page

Caption: Proposed inhibition of β-tubulin by 5-Nitrobenzoxazole-2-amine.

Other Potential Activities
Given the diverse biological roles of other benzoxazole derivatives, 5-Nitrobenzoxazole-2-

amine may also exhibit other activities, such as:

Anticancer Activity: Many benzoxazole compounds have demonstrated cytotoxic effects

against various cancer cell lines.

Antimicrobial Activity: The benzoxazole scaffold is present in several antimicrobial agents.

Further screening and experimental validation are necessary to determine the full biological

profile of 5-Nitrobenzoxazole-2-amine.

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of 5-

Nitrobenzoxazole-2-amine are not currently available in the public domain. The following

represents a generalized workflow that could be adapted for its study.

Diagram 2: General Experimental Workflow
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Caption: A generalized workflow for the study of 5-Nitrobenzoxazole-2-amine.

Conclusion and Future Directions
5-Nitrobenzoxazole-2-amine (CAS 64037-16-7) is a chemical entity with potential for further

investigation in the field of drug discovery. While the current body of literature on this specific
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compound is limited, the known biological activities of the broader benzoxazole class provide a

strong rationale for its study.

Future research should focus on:

Developing and optimizing a reliable synthetic protocol for 5-Nitrobenzoxazole-2-amine.

Conducting a thorough characterization of its physicochemical and spectroscopic properties.

Performing comprehensive biological screening to identify its primary activities.

Elucidating its mechanism of action and identifying its molecular targets.

This foundational work will be crucial in determining the therapeutic potential of 5-

Nitrobenzoxazole-2-amine and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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